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Compound of Interest

Compound Name: Dibromoiodomethane

CAS No.: 593-94-2

Cat. No.: B121520

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibromoiodomethane (CHBr₂I) is a trihalomethane of significant interest due to its natural

occurrence, its formation as a disinfection byproduct in drinking water, and its potential

applications in chemical synthesis. This document provides an in-depth overview of the

chemical and physical properties of dibromoiodomethane, detailed experimental protocols for

its synthesis, and a summary of its known biological activities. This guide is intended to serve

as a comprehensive resource for researchers, scientists, and professionals in the field of drug

development.

Chemical and Physical Properties
Dibromoiodomethane is a dense, dark red to dark brown oil at room temperature.[1] A

summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Dibromoiodomethane
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Property Value Reference

Molecular Formula CHBr₂I [1]

Molecular Weight 299.731 g/mol [1]

Appearance Dark red to dark brown oil [1]

Density 3.3 g/cm³ [1]

Boiling Point 185.9 °C

Melting Point Not available

Solubility

Miscible with alcohol, benzene,

chloroform, ether, petroleum

ether, and acetone. Very

slightly soluble in water.

(by analogy with bromoform)

CAS Number 593-94-2

Spectroscopic Data
The structural characterization of dibromoiodomethane is supported by various spectroscopic

techniques.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR: The carbon-13 NMR spectrum of dibromoiodomethane shows a single

resonance at -45.7 ppm relative to tetramethylsilane (TMS).

2.2. Mass Spectrometry (MS)

Detailed mass spectrometry data with fragmentation patterns is not readily available in the

searched literature. However, for halogenated methanes, fragmentation typically involves the

loss of halogen atoms.

2.3. Infrared (IR) Spectroscopy

Specific infrared absorption data for dibromoiodomethane is not detailed in the available

search results. However, the IR spectrum is expected to be similar to other brominated
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methanes, showing strong absorptions in the fingerprint region (below 1500 cm⁻¹)

corresponding to C-Br and C-I stretching and bending vibrations.

Synthesis of Dibromoiodomethane
3.1. Reaction Principle

Dibromoiodomethane can be synthesized by the reaction of bromoform with sodium

hypoiodite. The sodium hypoiodite is generated in situ from the reaction of sodium hypochlorite

with potassium iodide under alkaline conditions.

3.2. Experimental Protocol

A detailed experimental protocol for the synthesis of dibromoiodomethane as described by

Kennedy et al. (1979) involves the following steps:

Reagents: Bromoform (CHBr₃), Sodium hypochlorite (NaOCl) solution (5.25%), Potassium

iodide (KI), Sodium hydroxide (NaOH).

Procedure:

A mixture of sodium hypochlorite solution and sodium hydroxide is prepared.

Potassium iodide is gradually added to this alkaline solution to generate sodium hypoiodite

in situ.

Bromoform is then added to the reaction mixture.

The reaction is stirred for a specified period at a controlled temperature.

The product, dibromoiodomethane, is then separated from the reaction mixture, typically

through extraction and subsequent purification by distillation.

Logical Diagram of Synthesis Workflow:
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Caption: Synthesis workflow for dibromoiodomethane.

Chemical Reactivity and Decomposition
4.1. Reactivity with Nucleophiles

Dibromoiodomethane, like other haloalkanes, is expected to undergo nucleophilic substitution

reactions. The carbon atom is electrophilic due to the electron-withdrawing nature of the

halogen atoms. It can react with various nucleophiles, such as amines and hydroxide ions. The

iodine atom is the best leaving group, followed by bromine.

Reaction with Amines: Dibromoiodomethane can react with primary and secondary amines

to form substituted amine products. The reaction proceeds via nucleophilic substitution,

where the amine acts as the nucleophile.

Reaction with Hydroxide: In the presence of a strong base like sodium hydroxide,

dibromoiodomethane can undergo substitution to form alcohols, although elimination
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reactions may also occur, especially at higher temperatures.

4.2. Decomposition

Information on the specific thermal decomposition products of dibromoiodomethane is not

readily available. However, upon heating, trihalomethanes can decompose to form more stable

compounds, potentially including dihalocarbenes and hydrohalic acids.

Biological Activity and Relevance to Drug
Development
5.1. Natural Occurrence

Dibromoiodomethane is a naturally occurring compound found in red algae species such as

Asparagopsis armata and Asparagopsis taxiformis.

5.2. Formation as a Disinfection Byproduct

Dibromoiodomethane is known to form as a disinfection byproduct (DBP) during the

chlorination of drinking water, particularly in the presence of bromide and iodide ions. The

formation of various iodinated DBPs is a growing concern due to their potential health effects.

5.3. Cytotoxicity

Studies have shown that dibromoiodomethane exhibits cytotoxicity. In a comparative study of

various trihalomethanes, dibromoiodomethane was found to be significantly more cytotoxic

than its chlorinated and brominated analogs, though less so than iodoform. The rank order of

cytotoxicity was reported as: iodoform >> dibromoiodomethane > bromochloroiodomethane >

bromoform > chlorodibromomethane > chloroform > bromodichloromethane. This suggests that

the presence of iodine in the molecule increases its toxicity.

5.4. Signaling Pathways and Drug Development

Currently, there is no specific information in the searched literature detailing the effects of

dibromoiodomethane on cellular signaling pathways. The cytotoxicity data suggests that it

can interfere with basic cellular processes. For drug development professionals, the reactivity

of the C-I and C-Br bonds could be exploited for the synthesis of novel compounds. However,
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its inherent toxicity would be a major consideration. Further research is needed to elucidate its

mechanism of action at the molecular level to understand any potential for therapeutic

application or to mitigate its harmful effects as an environmental contaminant.

Logical Diagram of Biological Relevance:
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Caption: Sources and biological effects of dibromoiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121520/docs#dibromoiodomethane-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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